Cas no 2138030-70-1 (N-(octahydro-1H-indol-3a-yl)acetamide)

• Product Name: N-(octahydro-1H-indol-3a-yl)acetamide
• CAS No: 2138030-70-1
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6128111
• PubChem ID: 165469297
• Update Time: 2025-06-13

N-(octahydro-1H-indol-3a-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-766608
• 2138030-70-1
• N-(octahydro-1H-indol-3a-yl)acetamide

• Inchi： 1S/C10H18N2O/c1-8(13)12-10-5-3-2-4-9(10)11-7-6-10/h9,11H,2-7H2,1H3,(H,12,13)
• InChI Key： IYUBKHANKFCECL-UHFFFAOYSA-N
• SMILES： O=C(C)NC12CCCCC1NCC2

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(octahydro-1H-indol-3a-yl)acetamide

Comprehensive Overview of N-(octahydro-1H-indol-3a-yl)acetamide (CAS No. 2138030-70-1): Properties, Applications, and Research Insights

N-(octahydro-1H-indol-3a-yl)acetamide (CAS No. 2138030-70-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This molecule, characterized by its octahydroindole core and acetamide functional group, serves as a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic pathways.

The compound's stereochemistry and conformational rigidity make it an interesting subject for computational chemistry studies. Recent publications highlight its utility in developing GPCR-targeted therapeutics, a hot topic in precision medicine. With the growing demand for small molecule modulators in treatment of chronic diseases, N-(octahydro-1H-indol-3a-yl)acetamide has emerged as a promising scaffold for medicinal chemistry optimization.

From a synthetic chemistry perspective, the preparation of CAS 2138030-70-1 involves sophisticated hydrogenation and amination techniques. Advanced analytical methods like LC-MS and NMR spectroscopy are essential for characterizing this compound's purity and stereoisomeric composition. These analytical challenges reflect current trends in quality control for pharmaceutical intermediates, a frequent search topic among chemistry professionals.

The compound's physicochemical properties demonstrate excellent lipophilicity (logP ~2.3) and moderate water solubility, making it suitable for various formulation approaches. These characteristics align with industry needs for bioavailable drug candidates, a major focus area in recent ADME studies. Researchers are particularly interested in how the octahydroindole moiety influences blood-brain barrier penetration, a key consideration for CNS-targeted therapies.

In the context of green chemistry initiatives, synthetic routes to N-(octahydro-1H-indol-3a-yl)acetamide have evolved to incorporate catalytic methods and solvent reduction strategies. This responds to growing environmental concerns in chemical manufacturing and frequent searches for sustainable synthesis approaches. The compound's stability under various pH conditions also makes it attractive for developing prodrug systems.

Recent patent literature reveals expanding intellectual property around indole derivatives and their therapeutic applications, with CAS 2138030-70-1 appearing in several filings related to neuroprotective agents. This correlates with increasing public interest in cognitive health supplements and anti-aging compounds. The scientific community continues to investigate how structural modifications of this core scaffold might enhance target selectivity and reduce off-target effects.

Quality standards for N-(octahydro-1H-indol-3a-yl)acetamide have become more stringent as its potential clinical applications develop. Current Good Manufacturing Practice (cGMP) requirements for such intermediates reflect the pharmaceutical industry's emphasis on impurity control and batch consistency - topics frequently searched by quality assurance professionals. Analytical method development for this compound presents interesting challenges due to its chiral centers and potential diastereomers.

From a commercial perspective, the global market for fine chemicals like CAS 2138030-70-1 shows steady growth, driven by demand from contract research organizations and generic drug manufacturers. Supply chain considerations for this specialty compound often involve questions about stable storage conditions and scalable synthesis, reflecting common queries from procurement specialists. The compound's shelf life and degradation pathways remain active areas of investigation.

In academic settings, N-(octahydro-1H-indol-3a-yl)acetamide serves as an instructive example for teaching advanced concepts in heterocyclic chemistry and stereochemical analysis. Its structural complexity provides excellent material for spectral interpretation exercises, addressing a common need in chemistry education. The compound's conformational dynamics also make it suitable for molecular modeling demonstrations, connecting to the growing interest in computational drug design.

Future research directions for this compound class may explore its potential in combination therapies and drug delivery systems, particularly for addressing multifactorial diseases. The current emphasis on personalized medicine and biomarker-driven treatment strategies suggests expanding applications for well-characterized intermediates like CAS 2138030-70-1. Continued investigation of its structure-activity relationships will likely yield valuable insights for multiple therapeutic areas.